1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)-N-pyrimidin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H18N6O2/c1-20-13(22)4-3-12(19-20)21-9-5-11(6-10-21)14(23)18-15-16-7-2-8-17-15/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,17,18,23)
• InChI Key: SFAHCQNGTIMRBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=NC=CC=N3
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H18N6O2 and its molecular weight is 314.349. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of novel compounds with antimicrobial properties. For instance, studies have shown the development of new pyrimidinones, oxazinones, and their derivatives, synthesized as antimicrobial agents, indicating a broad interest in exploring the therapeutic potentials of these chemical frameworks (Hossan et al., 2012).

Anti-Inflammatory and Analgesic Agents

Another study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These findings suggest the potential of such compounds in developing new therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).

Anticancer Activities

Further research explored the synthesis of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, evaluating their anti-angiogenic and DNA cleavage abilities. These compounds blocked the formation of blood vessels in vivo and exhibited significant activities, suggesting their potential as anticancer agents (Kambappa et al., 2017).

Synthetic Methodologies

Studies also highlight advancements in synthetic methodologies, offering efficient routes to synthesize complex molecules. For example, the efficient synthesis of novel dihydropyridones and pyridones through domino reactions of carbamoylated enaminones with aldehydes showcases the innovative approaches being explored in chemical synthesis (Obydennov et al., 2018).

Structural and Electronic Properties

Research on the structural and electronic properties of anticonvulsant drugs, including substituted pyridazines, triazines, and pyrimidines, provides insight into the molecular factors influencing their biological activities. Such studies contribute to a deeper understanding of drug design and the development of more effective therapeutic agents (Georges et al., 1989).